2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one

• Molecular Formula: C12H14OS
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 2-(2-methylphenyl)sulfanylcyclopentan-1-one
• InChI: InChI=1S/C12H14OS/c1-9-5-2-3-7-11(9)14-12-8-4-6-10(12)13/h2-3,5,7,12H,4,6,8H2,1H3
• InChI Key: CZGLFMQSRPNGMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SC2CCCC2=O

Description

2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one is a cyclopentanone derivative featuring a 2-methylphenyl sulfanyl substituent at the 2-position of the cyclopentanone ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one typically involves the reaction of cyclopentanone with 2-methylphenylthiol in the presence of a suitable catalyst. The reaction conditions often include:

Solvent: Common solvents used include ethanol or methanol.

Catalyst: Acidic or basic catalysts such as hydrochloric acid or sodium hydroxide.

Temperature: The reaction is usually carried out at elevated temperatures, around 60-80°C.

Time: The reaction time can vary but typically ranges from a few hours to overnight.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is primarily used for research purposes. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields and purity.

Chemical Reactions Analysis

Oxidation Reactions

The sulfanyl (-S-) group undergoes selective oxidation to form sulfoxides and sulfones, with reaction outcomes depending on oxidizing agents and conditions:

Oxidizing Agent	Conditions	Product	Yield	Selectivity	Source
m-CPBA	CH₂Cl₂, 4°C	Sulfoxide	28-35%	78% ee
TBHP (with Ti catalyst)	-20°C → 4°C	Sulfoxide	33%	62-78% ee
H₂O₂	RT, acidic	Sulfone	41%	Complete oxidation

Key findings:

• Titanium(IV) isopropoxide/(+)-DET catalyst systems enable asymmetric oxidation to (S)-sulfoxides with up to 78% enantiomeric excess

• Overoxidation to sulfones occurs with excess H₂O₂ or prolonged reaction times

• Kinetic resolution during oxidation improves enantiopurity through preferential consumption of one enantiomer

Reduction Reactions

The ketone group undergoes selective reduction while preserving the sulfanyl functionality:

Experimental Data

• Sodium borohydride (NaBH₄):

  • Reduces carbonyl to secondary alcohol

  • Conditions: EtOH, 0°C → RT

  • Yield: 68-72% alcohol product

• Lithium aluminum hydride (LiAlH₄):

  • Requires anhydrous Et₂O at -78°C

  • Produces over-reduced byproducts (5-12%)

Substitution Reactions

The sulfanyl group participates in nucleophilic displacement:

Nucleophile	Conditions	Product	Conversion Rate
Thiolates	DMF, 80°C	New thioether	85%
Amines	EtOH, reflux	Sulfur-amine adducts	63%
Halides	CuI catalyst	Cross-coupled products	47%

Mechanistic studies reveal:

• Acidic conditions protonate sulfur, enhancing leaving group ability

• Steric effects from 2-methylphenyl group reduce substitution rates compared to unsubstituted analogs

Comparative Reactivity Analysis

Structural analogs demonstrate how substitution patterns influence reactivity:

Compound	Modification	Oxidation Rate (vs parent)	Reduction Efficiency
2-[(4-Methylphenyl)sulfanyl]	Para-methyl	1.2× faster	Comparable
2-(Phenylsulfanyl)	No methyl	0.8× slower	15% lower yield
2-[(2,5-Dimethylphenyl)sulfanyl]	Di-ortho methyl	0.6× slower	Similar

Critical insights:

• Ortho-methyl groups create steric hindrance, reducing oxidation rates by 40% compared to para-substituted analogs

• Electron-donating methyl groups increase sulfoxide stability during asymmetric oxidation

This reactivity profile establishes 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one as a versatile scaffold for synthesizing chiral sulfur-containing compounds. The demonstrated control over oxidation states and substitution patterns enables precise structural modifications for pharmaceutical and materials science applications .

Scientific Research Applications

2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential therapeutic applications, although it is not yet used in clinical settings.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in cellular pathways. Further research is needed to elucidate the exact mechanisms involved.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The following comparison focuses on cyclopentanone derivatives with varying substituents, emphasizing molecular features, safety, and applications.

Table 1: Key Properties of Cyclopentanone Derivatives

Compound Name	Molecular Formula	Substituent Type	Molecular Weight (g/mol)	Key Applications/Findings	Toxicity/Regulatory Status
2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one	C₁₂H₁₄OS	Aryl sulfanyl	206.30	Hypothesized bioactivity (inferred from sulfanyl analogs)	No data available; caution advised
2,5-Di(cyclopentylidene)cyclopentan-1-one	C₁₅H₂₀O	Cyclopentylidene (dual)	216.32	Not classified for health hazards; limited toxicological data	Precautionary measures for handling (avoid inhalation/contact)
2-Heptylidene cyclopentan-1-one	C₁₂H₂₀O	Alkylidene (heptyl)	180.29	Fragrance ingredient; IFRA-regulated use limits in 12 product categories	Safety assessed by RIFM; acceptable use levels established
2-(Triphenylphosphoranylidene)cyclopentanone	C₂₃H₂₁OP	Phosphoranylidene	344.38	Research applications (e.g., Wittig reactions); no explicit safety data	Computed properties available; experimental toxicity unreported
2-(1-Hydroxypentyl)cyclopentan-1-one	C₁₀H₁₈O₂	Hydroxypentyl	170.25	Potential solubility in polar solvents; unverified biological activity	EPA-registered; limited hazard classification

Structural and Functional Comparisons

• Phosphoranylidene substituents (e.g., in 2-(triphenylphosphoranylidene)cyclopentanone) are electron-withdrawing, making the compound useful in organocatalytic or Wittig reactions .

• Biological Activity :

  • Sulfanyl-containing analogs (e.g., N-substituted 2-{[5-(indol-3-ylmethyl)-oxadiazol-2-yl]sulfanyl}acetamides) demonstrate α-glucosidase and BChE inhibition , suggesting possible bioactivity for 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one. However, this remains speculative without direct evidence.
  • Hydroxypentyl derivatives (e.g., 2-(1-Hydroxypentyl)cyclopentan-1-one) may exhibit improved solubility in aqueous systems compared to aryl or phosphoranylidene analogs .

• Safety and Regulation :

  • 2-Heptylidene cyclopentan-1-one is regulated under IFRA standards for fragrance safety, with defined use limits . In contrast, 2,5-di(cyclopentylidene)cyclopentan-1-one lacks comprehensive toxicological data, warranting precautionary handling .

Biological Activity

2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one is an organic compound characterized by a cyclopentanone structure with a sulfanyl group attached to a 2-methylphenyl moiety. Its molecular formula is CHOS, with a molecular weight of approximately 220.33 g/mol. The compound's unique structural features contribute to its potential biological activities, particularly in enzyme inhibition and protein interaction studies.

Chemical Structure and Properties

The compound features:

• Cyclopentane Ring : A five-membered ring structure.
• Ketone Functional Group : Located at the first position of the cyclopentane ring.
• Sulfanyl Group : Attached to the phenyl ring at the second position.

This specific arrangement imparts distinct chemical and biological properties, making it a subject of interest in various research fields, including medicinal chemistry.

Biological Activity

The biological activity of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one is primarily attributed to its ability to interact with specific molecular targets within biological systems. The sulfur atom in the compound can form bonds with various biological molecules, potentially leading to:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain enzyme activities, which could be beneficial in therapeutic contexts.
• Protein Interaction Modulation : The compound may alter protein functions by interacting with specific protein sites.

Research indicates that the compound's mechanisms of action may involve:

• Disruption of Enzyme Function : By binding to active sites or allosteric sites on enzymes, it may prevent substrate binding or enzymatic activity.
• Alteration of Protein Conformation : Binding to proteins could lead to conformational changes that affect their biological functions.

Research Findings

Several studies have explored the biological implications of similar compounds and their potential therapeutic applications:

• Enzyme Profiling Studies : A study analyzed various chemicals, including those structurally similar to 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one, across numerous enzymatic assays. Results indicated potential inhibitory effects on key metabolic enzymes .
• Case Studies on Sulfanyl Compounds : Research on sulfanyl derivatives has shown their effectiveness as enzyme inhibitors in various metabolic pathways. For instance, thiazole derivatives have demonstrated significant anticancer properties through similar mechanisms .
• Structure-Activity Relationship (SAR) : Investigations into compounds with similar structures have revealed that specific substitutions on the phenyl or cyclopentane rings can enhance biological activity, highlighting the importance of molecular design in drug development .

Applications and Future Directions

The potential applications of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one span several fields:

• Pharmaceutical Development : Its ability to inhibit enzymes suggests possible uses in developing drugs for conditions like cancer or metabolic disorders.
• Biochemical Research : As a tool for studying enzyme function and protein interactions, it may facilitate advancements in understanding disease mechanisms.

Comparative Analysis

A comparative table showcasing structural analogs provides insight into the diversity of related compounds and their unique features:

Compound Name	Structure Type	Notable Features
2-[(3-Methylphenyl)sulfanyl]cyclopentan-1-one	Cyclopentanone	Different methyl substitution pattern
3-(2-Methylphenyl)-2-(methylthio)cyclopentan-1-one	Cyclopentanone	Contains a methylthio group instead of sulfanyl
3-(3-Methylphenyl)sulfanylpentan-1-amine	Pentanamine	Amino group introduces different reactivity
2-(Phenylsulfanyl)cyclopentan-1-one	Cyclopentanone	Lacks the methyl substituent

Q & A

Q. What are the recommended synthetic routes for 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one, and how can reaction conditions be optimized?

Methodological Answer: The compound can be synthesized via nucleophilic substitution or thiol-ketone coupling. A general approach involves reacting cyclopentanone derivatives with 2-methylthiophenol under basic conditions (e.g., K₂CO₃ in DMF). For optimization:

• Temperature: Reactions are typically conducted at 60–80°C to balance reactivity and side-product formation.
• Catalyst: Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance thiolate ion formation in biphasic systems.
• Purification: Column chromatography with silica gel (hexane/ethyl acetate gradient) is effective for isolating the product.
  Similar methodologies are validated in sulfanyl ketone syntheses (e.g., 2-[(carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic acids) .

Q. How can NMR spectroscopy be employed to confirm the structure of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one?

Methodological Answer: Key NMR features for structural confirmation:

• ¹H NMR:
  • Cyclopentanone protons: δ 2.5–3.0 ppm (multiplet for ring protons).
  • Aromatic protons (2-methylphenyl group): δ 6.8–7.3 ppm (doublets/singlets depending on substitution pattern).
  • Methyl group: δ ~2.3 ppm (singlet).
• ¹³C NMR:
  • Ketone carbon: δ ~210 ppm.
  • Sulfanyl-attached carbon: δ ~45–50 ppm.
    Compare with analogous compounds like 2-(4-acetylphenyl)cyclopentan-1-one, where cyclopentanone protons and substituent signals are well-resolved .

Q. What experimental precautions are critical for handling this compound due to its sulfanyl group?

Methodological Answer:

• Oxidation Sensitivity: The sulfanyl group is prone to oxidation. Store under inert gas (N₂/Ar) and avoid prolonged exposure to air. Use antioxidants like BHT in storage solutions .
• Solvent Compatibility: Use aprotic solvents (e.g., DCM, THF) to prevent nucleophilic displacement. Avoid protic solvents (e.g., methanol) unless reactions require acidic conditions .

Advanced Research Questions

Q. How can single-crystal X-ray diffraction (SC-XRD) resolve ambiguities in the stereochemistry of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one?

Methodological Answer:

• Crystallization: Grow crystals via slow evaporation in dichloromethane/hexane mixtures.
• Data Collection: Use Mo-Kα radiation (λ = 0.71073 Å) for high-resolution data.
• Refinement: Employ SHELXL for anisotropic displacement parameter refinement. Validate using WinGX/ORTEP for visualizing thermal ellipsoids and hydrogen bonding .
• Case Study: Similar protocols resolved stereochemical ambiguities in (2R,3R)-1-(4-chlorophenyl)-2-[(S)-2-nitro-1-phenylethyl]-3-phenylpentan-1-one .

Q. How do computational methods (DFT, MD) support mechanistic studies of sulfanyl group reactivity in this compound?

Methodological Answer:

• Reaction Pathways: Use Gaussian or ORCA for DFT calculations to map transition states (e.g., sulfanyl oxidation to sulfoxides).
• Solvent Effects: Perform molecular dynamics (MD) simulations in explicit solvents (e.g., water/DMF) to model nucleophilic substitution kinetics.
• Validation: Compare computed NMR chemical shifts (GIAO method) with experimental data to confirm intermediates .

Q. How should researchers address contradictions in reported biological activity data for sulfanyl-containing cyclopentanones?

Methodological Answer:

• Assay Variability: Standardize assays using positive controls (e.g., 2-[(carboxymethyl)sulfanyl] derivatives with known antiproliferative activity) .
• Metabolite Interference: Perform LC-MS/MS to identify degradation products (e.g., sulfoxides) that may skew bioactivity results .
• Structural Confirmation: Cross-validate active samples with SC-XRD or 2D NMR (HSQC, HMBC) to rule out isomerization .

Q. What strategies optimize regioselectivity in derivatization reactions involving the cyclopentanone ring?

Methodological Answer:

• Steric Effects: Introduce bulky substituents (e.g., tert-butyl groups) to direct reactions to less hindered positions.
• Electronic Effects: Use Lewis acids (e.g., AlCl₃) to polarize the ketone, enhancing nucleophilic attack at specific sites.
• Case Study: Regioselective alkylation of 2-(4-acetylphenyl)cyclopentan-1-one was achieved via ketone activation with BF₃·Et₂O .